N-[3-(2,5-dioxo-1-pyrrolidinyl)phenyl]-2-thiophenecarboxamide

• IUPAC Name: N-[3-(2,5-dioxopyrrolidin-1-yl)phenyl]thiophene-2-carboxamide
• InChI: InChI=1S/C15H12N2O3S/c18-13-6-7-14(19)17(13)11-4-1-3-10(9-11)16-15(20)12-5-2-8-21-12/h1-5,8-9H,6-7H2,(H,16,20)
• InChI Key: RISNCXZWZLFMDL-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1=O)C2=CC=CC(=C2)NC(=O)C3=CC=CS3
• Molecular Formula: C15H12N2O3S
• Molecular Weight: 300.3 g/mol

Description

The compound “N-[3-(2,5-dioxo-1-pyrrolidinyl)phenyl]-2-thiophenecarboxamide” is a complex organic molecule. It contains a pyrrolidinyl group, which is a five-membered ring containing nitrogen, and a thiophene group, which is a five-membered ring containing sulfur.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the pyrrolidinyl and thiophene groups would likely have a significant impact on the compound’s overall structure.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its exact structure and the conditions under which the reactions are carried out. The pyrrolidinyl and thiophene groups could potentially participate in a variety of chemical reactions.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s being studied as a potential drug, its mechanism of action would involve its interaction with biological molecules in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and the precautions necessary when handling and storing it. Without specific information, it’s difficult to provide a detailed safety assessment.

Future Directions

The future research directions for this compound would depend on its potential applications. For example, if it shows promise as a drug, future research might focus on optimizing its synthesis, studying its mechanism of action, and conducting preclinical and clinical trials.